Cas no 1805945-57-6 (Ethyl 3-bromomethyl-2-cyano-6-(difluoromethyl)phenylacetate)
Ethyl 3-bromomethyl-2-cyano-6-(difluoromethyl)phenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-bromomethyl-2-cyano-6-(difluoromethyl)phenylacetate
-
- Inchi: 1S/C13H12BrF2NO2/c1-2-19-12(18)5-10-9(13(15)16)4-3-8(6-14)11(10)7-17/h3-4,13H,2,5-6H2,1H3
- InChI Key: CPCMIAJWVQOOBE-UHFFFAOYSA-N
- SMILES: BrCC1C=CC(C(F)F)=C(C=1C#N)CC(=O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 356
- XLogP3: 3
- Topological Polar Surface Area: 50.1
Ethyl 3-bromomethyl-2-cyano-6-(difluoromethyl)phenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015020233-1g |
Ethyl 3-bromomethyl-2-cyano-6-(difluoromethyl)phenylacetate |
1805945-57-6 | 97% | 1g |
1,549.60 USD | 2021-06-18 |
Ethyl 3-bromomethyl-2-cyano-6-(difluoromethyl)phenylacetate Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Jason Wan Lab Chip, 2020,20, 4528-4538
Additional information on Ethyl 3-bromomethyl-2-cyano-6-(difluoromethyl)phenylacetate
Ethyl 3-bromomethyl-2-cyano-6-(difluoromethyl)phenylacetate (CAS No. 1805945-57-6): A Versatile Intermediate in Modern Pharmaceutical Synthesis
Ethyl 3-bromomethyl-2-cyano-6-(difluoromethyl)phenylacetate, identified by its CAS number 1805945-57-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including a bromomethyl group and a difluoromethyl substituent, make it an invaluable building block for medicinal chemists seeking to develop novel therapeutic agents.
The bromomethyl moiety in Ethyl 3-bromomethyl-2-cyano-6-(difluoromethyl)phenylacetate provides a reactive site for further functionalization, enabling the construction of complex molecular architectures. This property is particularly useful in the development of small-molecule inhibitors that require precise targeting of biological pathways. Additionally, the presence of a cyano group enhances the compound's reactivity, facilitating its incorporation into various pharmacophores. These characteristics have made it a preferred choice for researchers exploring new drug candidates.
In recent years, Ethyl 3-bromomethyl-2-cyano-6-(difluoromethyl)phenylacetate has been extensively studied for its potential applications in the treatment of neurological disorders. The difluoromethyl group, known for its ability to improve metabolic stability and binding affinity, has been particularly highlighted in several cutting-edge research projects. For instance, studies have demonstrated its utility in synthesizing novel compounds that exhibit potent activity against enzymes implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings underscore the compound's significance as a pharmacological tool.
The pharmaceutical industry has also explored Ethyl 3-bromomethyl-2-cyano-6-(difluoromethyl)phenylacetate as a precursor for anti-inflammatory agents. Research indicates that derivatives of this compound can modulate inflammatory pathways by interacting with specific target proteins. The structural versatility offered by its bromomethyl and cyano functional groups allows for the creation of molecules with tailored biological activities. This adaptability has been leveraged to develop potential treatments for conditions such as rheumatoid arthritis and chronic inflammation.
The synthesis of Ethyl 3-bromomethyl-2-cyano-6-(difluoromethyl)phenylacetate involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the bromination of a suitable phenylacetic acid derivative, followed by cyano group introduction and subsequent modification with a difluoromethyl group. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. These techniques reflect the evolving sophistication of pharmaceutical synthesis and underscore the compound's role in modern drug development.
The safety profile of Ethyl 3-bromomethyl-2-cyano-6-(< strong >difluoromethyl)phenylacetate is another critical aspect that has been thoroughly investigated. Extensive laboratory studies have evaluated its stability under various conditions, as well as its compatibility with standard laboratory equipment. These assessments ensure that researchers can handle the compound with confidence while minimizing potential risks. Furthermore, its non-toxicity profile makes it suitable for use in both academic and industrial settings without raising concerns about hazardous exposure.
The commercial availability of Ethyl 3-< strong >bromomethyl strong > -2-cyano -6 - (< strong > difluoromethyl ) strong > phenylacetate has facilitated its adoption by pharmaceutical companies worldwide. Reputable chemical suppliers provide high-purity samples of this compound, ensuring consistency and reliability for research purposes. This accessibility has accelerated the pace of drug discovery initiatives, allowing scientists to rapidly explore new therapeutic possibilities without facing significant supply chain challenges.
In conclusion, Ethyl 3-< strong >bromomethyl strong > -2-cyano -6 - (< strong > difluoromethyl ) strong > phenylacetate (CAS No. 1805945-57-6) is a multifaceted intermediate with broad applications in pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists developing innovative treatments for neurological and inflammatory diseases. As research continues to uncover new uses for this compound, its importance in advancing drug discovery is likely to grow even further.
1805945-57-6 (Ethyl 3-bromomethyl-2-cyano-6-(difluoromethyl)phenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)